Cas no 2138033-92-6 (2,4-difluoro-3-(4-methoxyphenyl)aniline)

• Product Name: 2,4-difluoro-3-(4-methoxyphenyl)aniline
• CAS No: 2138033-92-6
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 6148816
• PubChem ID: 165849293
• Update Time: 2025-06-11

2,4-difluoro-3-(4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(4-methoxyphenyl)aniline
• 2138033-92-6
• EN300-1141946

• Inchi： 1S/C13H11F2NO/c1-17-9-4-2-8(3-5-9)12-10(14)6-7-11(16)13(12)15/h2-7H,16H2,1H3
• InChI Key： BUGHDDZCVMBIMT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1C=CC(=CC=1)OC)F)N

Computed Properties

• Exact Mass: 235.08087030g/mol
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,4-difluoro-3-(4-methoxyphenyl)aniline

Introduction to 2,4-difluoro-3-(4-methoxyphenyl)aniline (CAS No. 2138033-92-6)

2,4-difluoro-3-(4-methoxyphenyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138033-92-6, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its dual fluorine substituents at the 2- and 4-positions of the benzene ring and a methoxy group at the 4-position of the aniline moiety, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,4-difluoro-3-(4-methoxyphenyl)aniline imparts a combination of lipophilicity and electronic tunability, which are highly desirable in drug design. The presence of fluorine atoms not only enhances metabolic stability but also influences the binding affinity of the compound to biological targets. Specifically, fluorine atoms can modulate hydrophobic interactions and hydrogen bonding patterns, thereby fine-tuning pharmacokinetic profiles. This feature has been extensively explored in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds.

In recent years, 2,4-difluoro-3-(4-methoxyphenyl)aniline has been employed as a key building block in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its scaffold to develop small-molecule inhibitors targeting protein-protein interactions involved in inflammatory diseases. The methoxy group at the para position relative to the aniline nitrogen provides a handle for further functionalization, enabling the creation of more complex derivatives with enhanced biological activity. Such modifications have led to the discovery of compounds with promising preclinical results in models of autoimmune disorders and neurodegenerative diseases.

The electronic properties of 2,4-difluoro-3-(4-methoxyphenyl)aniline also make it relevant in materials science applications. Fluorinated aromatic amines are known for their ability to form stable π-conjugated systems, which are crucial for organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of this compound can be incorporated into organic photovoltaic devices, improving charge transport and device efficiency. The methoxy group further aids in solubility modulation, facilitating processing into thin films for optoelectronic applications.

From a synthetic chemistry perspective, 2,4-difluoro-3-(4-methoxyphenyl)aniline serves as a versatile precursor for accessing more complex heterocyclic structures. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly useful in constructing biaryl frameworks incorporating this motif. These reactions allow for precise control over regioselectivity, enabling the introduction of diverse functional groups at specific positions within the molecule. Such synthetic strategies have been instrumental in generating libraries of compounds for high-throughput screening in drug discovery campaigns.

The pharmacological potential of 2,4-difluoro-3-(4-methoxyphenyl)aniline has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with binding pockets on enzymes such as Janus kinases (JAKs), which are implicated in inflammatory signaling pathways. The fluorine atoms are predicted to form critical hydrophobic interactions within these pockets, while the aniline nitrogen participates in hydrogen bonding networks. These interactions are essential for achieving high-affinity binding and modulating enzyme activity.

In conclusion, 2,4-difluoro-3-(4-methoxyphenyl)aniline (CAS No. 2138033-92-6) represents a promising scaffold with broad applications across pharmaceuticals and materials science. Its unique structural features enable tailored modifications to optimize biological activity and material properties. Ongoing research continues to uncover new derivatives with enhanced efficacy and utility, underscoring its importance as a chemical entity worthy of continued investigation.